ethyl 4-[(4-bromobenzyl)amino]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[(4-bromophenyl)methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C15H21BrN2O2/c1-2-20-15(19)18-9-7-14(8-10-18)17-11-12-3-5-13(16)6-4-12/h3-6,14,17H,2,7-11H2,1H3
• InChI Key: VBJLHLJHJBXJNV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NCC2=CC=C(C=C2)Br
• Molecular Formula: C15H21BrN2O2
• Molecular Weight: 341.24 g/mol

Description

Ethyl 4-[(4-bromobenzyl)amino]-1-piperidinecarboxylate is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for use in laboratory experiments.

Mechanism of Action

The mechanism of action of ethyl 4-[(4-bromobenzyl)amino]-1-piperidinecarboxylate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and monoamine oxidase. These enzymes are involved in the breakdown of neurotransmitters such as acetylcholine and dopamine, and their inhibition can lead to increased levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects:
Ethyl 4-[(4-bromobenzyl)amino]-1-piperidinecarboxylate has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, including acetylcholine and dopamine. In addition, it has been shown to have antioxidant activity and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-[(4-bromobenzyl)amino]-1-piperidinecarboxylate in laboratory experiments include its potential neuroprotective effects, its anti-tumor activity, and its ability to inhibit the activity of certain enzymes. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on ethyl 4-[(4-bromobenzyl)amino]-1-piperidinecarboxylate. One area of research is the development of new synthetic methods for this compound, which could lead to more efficient and cost-effective production. Another area of research is the investigation of its potential use in treating other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Finally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or toxicity.

Synthesis Methods

The synthesis of ethyl 4-[(4-bromobenzyl)amino]-1-piperidinecarboxylate has been achieved using several methods. One of the most commonly used methods involves the reaction of 4-bromobenzylamine with ethyl 4-piperidinecarboxylate in the presence of a catalyst. Another method involves the reaction of 4-bromobenzyl chloride with piperidine in the presence of a base, followed by esterification with ethyl alcohol.

Scientific Research Applications

Ethyl 4-[(4-bromobenzyl)amino]-1-piperidinecarboxylate has been studied for its potential applications in the field of medicine. Some of the areas of research include the treatment of cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to have anti-tumor activity and has been studied as a potential chemotherapeutic agent. In addition, it has been shown to have neuroprotective effects and has been studied for its potential use in treating neurodegenerative diseases.